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Compound of Interest

Compound Name: Mpo-IN-28

Cat. No.: B1676807 Get Quote

Essential Safety and Handling Guide for Mpo-IN-
28
Disclaimer: This document provides essential guidance on personal protective equipment

(PPE), safe handling, and disposal of Mpo-IN-28 based on general laboratory safety principles

for potent, powdered chemical compounds. A specific Safety Data Sheet (SDS) for Mpo-IN-28
was not available at the time of writing. Researchers, scientists, and drug development

professionals should always consult their institution's safety protocols and, if available, the

manufacturer-specific SDS before handling this substance.

Mpo-IN-28 is a potent myeloperoxidase (MPO) inhibitor used in research.[1][2] Due to its

biological activity and powdered form, appropriate safety measures are crucial to minimize

exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
The minimum recommended PPE for handling Mpo-IN-28 is outlined below. A risk assessment

should be conducted to determine if additional protection is required for specific procedures.[3]
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PPE Category Minimum Requirement Rationale

Eye and Face Protection
Safety glasses with side

shields

Protects against accidental

splashes and airborne

particles.[3]

Face shield (in addition to

safety glasses)

Recommended when there is

a significant risk of splashes or

aerosol generation.[4][5]

Hand Protection Disposable nitrile gloves
Provides a barrier against skin

contact.[3]

Double gloving

Recommended for handling

potent compounds to provide

an extra layer of protection.[4]

Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.[4]

Disposable gown with cuffs

Recommended for procedures

with a higher risk of

contamination.

Respiratory Protection
NIOSH-approved N95

respirator or higher

Recommended when handling

the powder outside of a

certified chemical fume hood

or biological safety cabinet to

prevent inhalation.[5]

Operational Plan: Safe Handling of Mpo-IN-28
A systematic approach is essential for the safe handling of Mpo-IN-28. The following workflow

outlines the key steps from preparation to disposal.
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Preparation Handling and Use Disposal

Don Appropriate PPE Work in a Certified Fume Hood or BSC Weigh Mpo-IN-28 Solubilize in DMSO Perform Experiment Transport in Sealed Containers Decontaminate Surfaces Dispose of Contaminated Waste Doff PPE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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